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Compound of Interest

Compound Name:
4-(2-ethoxyethoxy)-N-

phenylbenzamide

Cat. No.: B266957

Get Quote

Part 1: Executive Summary & Chemical Context
4-(2-ethoxyethoxy)-N-phenylbenzamide (CAS: 93407-41-1) is a specialized organic

intermediate belonging to the N-phenylbenzamide (benzanilide) class.[1] Structurally, it features

a lipophilic benzanilide core modified with a hydrophilic 2-ethoxyethoxy (diethylene glycol

monoethyl ether-like) tail at the para-position.

In drug discovery, this specific scaffold represents a critical "privileged structure." The

benzanilide core is ubiquitous in kinase inhibitors and anti-inflammatory agents, while the

ethoxyethoxy chain serves as a short polyethylene glycol (PEG) mimic. This modification is

strategically employed to modulate physicochemical properties—specifically to enhance

aqueous solubility and metabolic stability without altering the core pharmacophore's binding

affinity.

This guide synthesizes safety data, synthesis protocols, and handling procedures to ensure

rigorous scientific integrity during research applications.
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Part 2: Chemical Identity & Physicochemical
Properties
The following data aggregates predicted and experimental values essential for analytical

validation and process design.

Property Value Note

IUPAC Name
4-(2-ethoxyethoxy)-N-

phenylbenzamide

CAS Number 93407-41-1 Verified Registry

Molecular Formula C₁₇H₁₉NO₃

Molecular Weight 285.34 g/mol

Physical State Solid (Crystalline Powder) Typical at 25°C

Solubility DMSO, DMF, Methanol, DCM Low solubility in water

LogP (Predicted) ~3.2 Lipophilic

Boiling Point 369.2 ± 27.0 °C Predicted (760 Torr)

Density 1.149 ± 0.06 g/cm³ Predicted

Part 3: Safety Profile (GHS Classification &
Handling)
Note: While specific toxicological data for this exact CAS is limited, the safety profile is derived

via "Read-Across" methodology from structurally analogous benzanilides and glycol ethers.

Hazard Identification (GHS)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing.

Biological Safety Context
The 2-ethoxyethoxy side chain is metabolically related to glycol ethers. While the chain length

is short, researchers should treat the compound as a potential reproductive hazard in high

quantities, analogous to EGME/EGEE derivatives, although the amide linkage significantly

alters bioavailability.

Emergency Response Protocol
Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

Skin Contact: Wash with soap and water. Remove contaminated clothing. Benzamides can

be potential sensitizers; monitor for delayed rash.

Eye Contact: Flush with water for 15 minutes.

Ingestion: Rinse mouth. Do NOT induce vomiting unless directed by medical personnel.

Part 4: Synthesis & Experimental Protocol
Objective: Synthesis of 4-(2-ethoxyethoxy)-N-phenylbenzamide via convergent amide

coupling. Rationale: Direct coupling of the pre-functionalized acid avoids the need for

protecting groups on the aniline.

Reaction Scheme Visualization
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Figure 1: Convergent synthesis pathway utilizing standard carbodiimide coupling chemistry.

Step-by-Step Methodology
Reagents:

4-(2-ethoxyethoxy)benzoic acid (1.0 equiv)

Aniline (1.1 equiv)[2]

EDCI.HCl (1.2 equiv)

HOBt (1.2 equiv)

DIPEA (3.0 equiv)

DMF (Anhydrous)

Procedure:

Activation: In a flame-dried round-bottom flask, dissolve 4-(2-ethoxyethoxy)benzoic acid (1.0

mmol) in anhydrous DMF (5 mL).

Reagent Addition: Add EDCI.HCl (1.2 mmol) and HOBt (1.2 mmol) at 0°C. Stir for 30 minutes

to form the active ester. Why: Pre-activation minimizes racemization (not applicable here but

good practice) and side reactions.
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Coupling: Add Aniline (1.1 mmol) followed by DIPEA (3.0 mmol) dropwise.

Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours under

nitrogen atmosphere.

Workup: Dilute the reaction mixture with EtOAc (50 mL). Wash sequentially with 1M HCl (to

remove unreacted aniline), saturated NaHCO₃ (to remove unreacted acid), and brine.

Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the residue via

flash column chromatography (Hexanes/EtOAc gradient).

Validation Criteria:

TLC: Single spot (Rf ~0.4 in 1:1 Hex/EtOAc).

¹H NMR (DMSO-d₆): Look for amide singlet (~10.0 ppm), aromatic protons (9H total), and

the distinct ethylene glycol pattern (triplet/multiplet ~3.5-4.2 ppm) and ethyl triplet (~1.1

ppm).

Part 5: Analytical & Research Applications
Structural Validation (Expected NMR Signals)
Researchers must verify the integrity of the ether tail, as cleavage can occur under harsh acidic

conditions.
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Proton
Environment

Chemical Shift (δ
ppm)

Multiplicity Integration

Amide NH 9.90 - 10.10 Singlet 1H

Benzoyl Ar-H (Ortho) 7.90 - 8.00 Doublet 2H

Aniline Ar-H 7.30 - 7.70 Multiplet 5H

Benzoyl Ar-H (Meta) 7.00 - 7.10 Doublet 2H

O-CH₂-CH₂-O 4.15 (t), 3.75 (t) Triplets 4H

O-CH₂-CH₃ 3.50 Quartet 2H

O-CH₂-CH₃ 1.15 Triplet 3H

Research Utility
This compound is frequently used in:

Fragment-Based Drug Discovery (FBDD): As a probe to explore the "solvent-exposed"

regions of a binding pocket (e.g., Kinase hinge regions). The ethoxyethoxy tail mimics a

solubilizing group often added to late-stage lead compounds.

Material Science: As a model for liquid crystal mesogens due to the rod-like benzanilide core

and flexible tail.

Part 6: Safety Decision Workflow
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Handling 4-(2-ethoxyethoxy)-N-phenylbenzamide

Physical State Check:
Is it a fine powder?

Use Fume Hood &
N95/P100 Respirator

Yes (Dust Hazard)

Standard PPE:
Nitrile Gloves, Lab Coat, Goggles

No (In Solution)

Dissolving in Solvent?
(DMSO/DMF)

Warning: DMSO enhances
skin permeability.

Double Glove.

Yes

Disposal:
Organic Waste Stream

(Halogen-free)

No

Click to download full resolution via product page

Figure 2: Operational safety decision tree for handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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